Cas no 72836-54-5 (8-Methoxynaphthalene-1-acetonitrile)

• Product Name: 8-Methoxynaphthalene-1-acetonitrile
• CAS No: 72836-54-5
• MF: C₁₃H₁₁NO
• MW: 197.232543230057
• CID: 4936033
• Update Time: 2025-09-24

8-Methoxynaphthalene-1-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Methoxynaphthalene-1-acetonitrile

• Inchi： 1S/C13H11NO/c1-15-12-7-3-6-10-4-2-5-11(8-9-14)13(10)12/h2-7H,8H2,1H3
• InChI Key： AUQLFPKVJUTAOB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=CC=CC(CC#N)=C21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• XLogP3: 2.8
• Topological Polar Surface Area: 33

Additional information on 8-Methoxynaphthalene-1-acetonitrile

Comprehensive Guide to 8-Methoxynaphthalene-1-acetonitrile (CAS No. 72836-54-5): Properties, Applications, and Market Insights

8-Methoxynaphthalene-1-acetonitrile (CAS No. 72836-54-5) is a specialized organic compound with a unique molecular structure that combines a naphthalene backbone with methoxy and acetonitrile functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "8-Methoxynaphthalene-1-acetonitrile synthesis", "CAS 72836-54-5 applications", and "buy 8-Methoxynaphthalene-1-acetonitrile", reflecting its growing importance in chemical research and industrial processes.

The chemical structure of 8-Methoxynaphthalene-1-acetonitrile features a naphthalene ring system substituted with a methoxy group at the 8-position and an acetonitrile moiety at the 1-position. This arrangement imparts distinct electronic and steric properties to the molecule, making it valuable for various synthetic transformations. Recent studies have explored its potential as a building block for fluorescent materials, with search queries like "8-Methoxynaphthalene-1-acetonitrile fluorescence properties" becoming increasingly common in scientific literature and patent databases.

In pharmaceutical research, 8-Methoxynaphthalene-1-acetonitrile serves as a key intermediate in the synthesis of biologically active compounds. Its structural features make it particularly useful for developing molecules with potential therapeutic applications. The compound's stability and reactivity profile have led to its inclusion in numerous drug discovery programs, addressing popular search terms such as "8-Methoxynaphthalene-1-acetonitrile in drug development" and "pharmaceutical uses of CAS 72836-54-5". Recent trends in green chemistry have also sparked interest in more sustainable production methods for this compound.

The material science applications of 8-Methoxynaphthalene-1-acetonitrile are equally noteworthy. Its conjugated π-electron system makes it suitable for creating organic electronic materials, responding to the growing demand for information on "8-Methoxynaphthalene-1-acetonitrile in OLEDs" and "organic semiconductor applications". Researchers are particularly interested in its photophysical properties and potential use in energy storage devices, aligning with current industry focus on renewable energy technologies.

From a commercial perspective, the global market for 8-Methoxynaphthalene-1-acetonitrile has shown steady growth, driven by increasing demand from both academic and industrial sectors. Suppliers and manufacturers frequently encounter searches for "8-Methoxynaphthalene-1-acetonitrile price" and "CAS 72836-54-5 suppliers", indicating robust market activity. The compound's purity specifications, typically ranging from 95% to 99%, are crucial factors influencing its pricing and application suitability.

Quality control and analytical characterization of 8-Methoxynaphthalene-1-acetonitrile represent another area of significant interest. Modern analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are essential for verifying the compound's identity and purity, addressing common queries like "8-Methoxynaphthalene-1-acetonitrile analytical methods" and "CAS 72836-54-5 characterization". These quality assurance measures are particularly important for pharmaceutical applications where stringent regulatory standards apply.

Storage and handling considerations for 8-Methoxynaphthalene-1-acetonitrile are frequently searched topics, with professionals seeking information on "8-Methoxynaphthalene-1-acetonitrile storage conditions" and "CAS 72836-54-5 safety data". While the compound is generally stable under recommended conditions, proper storage in cool, dry environments away from strong oxidizers is advised to maintain its quality and shelf life.

Recent advancements in synthetic methodology have improved the accessibility of 8-Methoxynaphthalene-1-acetonitrile, with researchers developing more efficient routes to its production. This progress responds to the growing need for information on "8-Methoxynaphthalene-1-acetonitrile synthesis optimization" and "green chemistry approaches to CAS 72836-54-5". These developments are particularly relevant in the context of sustainable chemistry initiatives gaining traction across the chemical industry.

The future outlook for 8-Methoxynaphthalene-1-acetonitrile appears promising, with potential applications emerging in fields such as organic electronics, medicinal chemistry, and advanced materials. As research continues to uncover new properties and uses for this versatile compound, search trends for terms like "8-Methoxynaphthalene-1-acetonitrile research 2024" and "CAS 72836-54-5 new applications" are expected to grow, reflecting the dynamic nature of this specialized chemical sector.

For researchers and industry professionals seeking detailed technical information about 8-Methoxynaphthalene-1-acetonitrile, numerous resources are available, including scientific publications, patent documents, and specialized chemical databases. The compound's unique characteristics and broad utility ensure its continued relevance in chemical research and industrial applications, making it a subject of ongoing investigation and commercial interest.